5-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-2-(4-chlorophenyl)-4-methyl-1,3-thiazole

• IUPAC Name: [(E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylideneamino] 4-chlorobenzoate
• InChI: InChI=1S/C19H14Cl2N2O2S/c1-11-17(26-18(22-11)13-3-7-15(20)8-4-13)12(2)23-25-19(24)14-5-9-16(21)10-6-14/h3-10H,1-2H3/b23-12+
• InChI Key: WHOGWUFFBCXMBA-FSJBWODESA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NOC(=O)C3=CC=C(C=C3)Cl)C
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N/OC(=O)C3=CC=C(C=C3)Cl)/C
• Molecular Formula: C19H14Cl2N2O2S
• Molecular Weight: 405.3 g/mol
• CAS No.: 860788-25-6

Description

5-{[(4-Chlorobenzoyl)oxy]ethanimidoyl}-2-(4-chlorophenyl)-4-methyl-1,3-thiazole is a useful research compound. Its molecular formula is C19H14Cl2N2O2S and its molecular weight is 405.29. The purity is usually 95%.
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Scientific Research Applications

Ring-ring Interconversion

The reactivity of similar compounds has been studied, revealing insights into ring-ring interconversion processes. For instance, a study explored the rearrangement of 6-(4-chlorophenyl)-3-methyl-5-nitrosoimidazo[2,1-b][1,3]thiazole, elucidating the reaction product through spectroscopic and X-ray crystal structure analysis (Andreani et al., 1997).

Synthesis and Anti-Inflammatory Activities

Research into the synthesis and activities of thiazole compounds has shown promising results. For example, a study on new substituted 2-amino-4-(4-chlorophenyl) thiazole-5-acetic acids and esters found good anti-inflammatory activities (Attimarad & Bagavant, 1999).

Antimicrobial Activities

The design and synthesis of heterocyclic compounds have led to novel antimicrobial agents. A study on 3-(4-chlorophenyl)-4-methylidene-4,8-dihydro-2H,5H-1,3-thiazino[5,4-e]-1,3-oxazine-2,5,7(3H)-trione derivatives demonstrated significant antibacterial and antifungal activities (Piste, 2018).

Effect of Substituents on Thiazole Moiety

A study investigated the effect of substituents on the thiazole ring in ring-opening/ring-closing reactions of nitrosoimidazo[2,1-b][1,3]thiazoles, which can inform the understanding of similar compounds (Billi et al., 2000).

Synthesis and Antiviral Activity

The synthesis of thiazole derivatives, like the 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, demonstrated antiviral activities against the tobacco mosaic virus (Chen et al., 2010).

Reactivity with Acids

A study on the reactivity of nitrosoimidazoles with acids, including compounds similar to the one , provides insights into the mechanisms of ring-into-ring interconversion (Cosimelli et al., 2014).

Corrosion Inhibition Studies

Research on the inhibition performance of thiazole derivatives against iron corrosion used density functional theory and molecular dynamics simulations, which could be relevant for materials science applications (Kaya et al., 2016).